![molecular formula C13H9F2NO4S B6618082 3-[[(2,6-Difluorophenyl)sulfonyl]amino]benzoic acid CAS No. 885269-82-9](/img/structure/B6618082.png)
3-[[(2,6-Difluorophenyl)sulfonyl]amino]benzoic acid
Overview
Description
3-[[(2,6-Difluorophenyl)sulfonyl]amino]benzoic acid, commonly referred to as DFSBA, is a synthetic organic compound that has been used for a variety of scientific research applications. It is a versatile compound that has been used in numerous biochemical and physiological experiments.
Scientific Research Applications
DFSBA has been used in a variety of scientific research applications, including biochemistry, molecular biology, and pharmacology. It has been used to study the mechanism of action of various drugs, to study the biochemical and physiological effects of drugs, and to analyze the structure of proteins. Additionally, DFSBA has been used to study the effects of different compounds on the activity of enzymes, as well as to determine the binding affinity of compounds to proteins.
Mechanism of Action
DFSBA has been used to study the mechanism of action of various drugs. It has been shown to inhibit the activity of various enzymes, including cytochrome P450 enzymes, which are responsible for the metabolism of drugs in the body. Additionally, DFSBA has been used to study the binding affinity of various compounds to proteins, as well as to study the effects of different compounds on the activity of enzymes.
Biochemical and Physiological Effects
DFSBA has been used to study the biochemical and physiological effects of various drugs. It has been shown to inhibit the activity of various enzymes, including cytochrome P450 enzymes, which are responsible for the metabolism of drugs in the body. Additionally, DFSBA has been used to study the binding affinity of various compounds to proteins, as well as to study the effects of different compounds on the activity of enzymes.
Advantages and Limitations for Lab Experiments
DFSBA has several advantages for lab experiments. It is a highly stable compound, and it is easy to synthesize and purify. Additionally, it is relatively inexpensive and readily available. The main limitation of DFSBA is that it has a relatively low solubility in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research with DFSBA. It could be used to study the binding affinity of different compounds to proteins, as well as to study the effects of different compounds on the activity of enzymes. Additionally, it could be used to study the interaction of drugs with various proteins, as well as to study the biochemical and physiological effects of drugs. Finally, DFSBA could be used to study the mechanism of action of various drugs, as well as to analyze the structure of proteins.
Synthesis Methods
DFSBA can be synthesized using a variety of methods, including the direct reaction of 2,6-difluorobenzoic acid and 2-amino-6-sulfobenzoic acid. The reaction is typically carried out in an aqueous solution at a temperature of 100-120°C for a period of 2-3 hours. The reaction yields a product with a purity of 95-98%.
properties
IUPAC Name |
3-[(2,6-difluorophenyl)sulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO4S/c14-10-5-2-6-11(15)12(10)21(19,20)16-9-4-1-3-8(7-9)13(17)18/h1-7,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIEGIMBCOOKVBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NS(=O)(=O)C2=C(C=CC=C2F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601223673 |
Source
|
| Record name | 3-[[(2,6-Difluorophenyl)sulfonyl]amino]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601223673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885269-82-9 |
Source
|
| Record name | 3-[[(2,6-Difluorophenyl)sulfonyl]amino]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885269-82-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-[[(2,6-Difluorophenyl)sulfonyl]amino]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601223673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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